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Compound of Interest

Compound Name:
2-(3-Chlorophenyl)-2-

methylpropan-1-ol

CAS No.: 93748-31-3

Cat. No.: B13575314

Get Quote

Executive Summary
2-(3-Chlorophenyl)-2-methylpropan-1-ol (also known as 3-chloro-neophyl alcohol) is a

critical synthetic intermediate and pharmacological probe. Unlike its alpha-methylated

counterparts (e.g., phentermine derivatives) which are direct-acting psychostimulants, this

beta,beta-dimethyl phenethyl alcohol serves primarily as a precursor to 2-(3-chlorophenyl)-2-

methylpropylamine, a research tool for mapping monoamine transporter (MAT) selectivity. Its

neophyl backbone provides steric protection against Monoamine Oxidase (MAO) degradation,

making its derivatives valuable for studying sustained neurotransmitter modulation.
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Property Detail

IUPAC Name 2-(3-Chlorophenyl)-2-methylpropan-1-ol

Common Name 3-Chloro-neophyl alcohol

Molecular Formula C₁₀H₁₃ClO

Molecular Weight 184.66 g/mol

Key Moiety Neophyl (2-methyl-2-phenylpropyl) backbone

Primary Application
Synthesis of MAT ligands; Agrochemical

intermediate

Biological Mechanism & Pharmacology
While the alcohol itself possesses low intrinsic affinity for neuronal targets, it is the metabolic

and synthetic gateway to the bioactive amine (2-(3-chlorophenyl)-2-methylpropylamine). The

biological activity is best understood through its conversion to this amine and its structural

relationship to known psychotropics.

The "Neophyl" Shift (Structure-Activity Relationship)
The core biological significance lies in the gem-dimethyl substitution at the beta-position

relative to the amine (in the corresponding amine derivative).

Alpha-Methylation (e.g., Amphetamine): Increases lipophilicity and resists MAO, but often

leads to high abuse potential.

Beta-Methylation (Neophyl series): The 2-(3-chlorophenyl)-2-methylpropylamine analog

retains MAO resistance due to steric bulk but alters the binding mode at the Serotonin

(SERT) and Dopamine (DAT) transporters. The 3-chloro substituent specifically biases

affinity towards SERT, similar to 3-chloroamphetamine, but with a modified release vs.

reuptake inhibition profile.

Signaling Pathway: Monoamine Modulation
The amine derived from this alcohol acts as a ligand for monoamine transporters.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13575314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(3-Chlorophenyl)-
2-methylpropan-1-ol

2-(3-Chlorophenyl)-
2-methylpropylamine

Synthetic
Conversion

Serotonin Transporter
(SERT)

Inhibition/Binding
(Primary)

Dopamine Transporter
(DAT)

Inhibition/Binding
(Secondary)

Synaptic Cleft
(Increased 5-HT/DA)

Blocked Reuptake

Blocked Reuptake

Click to download full resolution via product page

Figure 1: Pharmacological pathway of the amine derivative. The alcohol acts as the stable

precursor to the active transporter ligand.

Experimental Synthesis Protocol
This protocol describes the high-purity synthesis of 2-(3-chlorophenyl)-2-methylpropan-1-ol
from 3-chlorophenylacetic acid. This route is preferred over Grignard reagents for scalability

and reproducibility.

Phase 1: Esterification
Objective: Convert the acid to a methyl ester to facilitate alkylation.

Reagents: 3-Chlorophenylacetic acid (10.0 g), Methanol (100 mL), H₂SO₄ (catalytic).

Procedure: Reflux the acid in methanol with H₂SO₄ for 4 hours.

Workup: Evaporate methanol, neutralize with NaHCO₃, extract with ethyl acetate. Yield:

~95% Methyl 3-chlorophenylacetate.

Phase 2: Gem-Dimethylation (Critical Step)
Objective: Install the gem-dimethyl group at the alpha-position of the ester.

Reagents: Methyl 3-chlorophenylacetate, Sodium Hydride (NaH, 2.2 eq), Methyl Iodide (MeI,

2.5 eq), THF (anhydrous).

Protocol:

Suspend NaH in dry THF at 0°C under Nitrogen.
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Dropwise add the ester. Stir for 30 min (deprotonation).

Dropwise add Methyl Iodide. The solution will warm; maintain <20°C.

Stir at room temperature for 12 hours.

Validation: TLC should show a single non-polar spot (Methyl 2-(3-chlorophenyl)-2-

methylpropionate).

Phase 3: Reduction to Alcohol
Objective: Reduce the hindered ester to the target primary alcohol.

Reagents: Lithium Aluminum Hydride (LiAlH₄, 1.2 eq), THF.

Protocol:

Cool LiAlH₄/THF suspension to 0°C.

Add the methylated ester in THF dropwise (exothermic).

Reflux for 2 hours to ensure completion (hindered esters reduce slowly).

Quench: Fieser workup (Water, 15% NaOH, Water).

Purification: Distillation under reduced pressure or Column Chromatography (Hexane/EtOAc

4:1).

Result:2-(3-Chlorophenyl)-2-methylpropan-1-ol (Clear viscous oil).

Agrochemical & Toxicological Context
Beyond pharmacology, this structural motif is prevalent in fungicide discovery. The neophyl

skeleton is a bioisostere for the tertiary butyl group found in azole fungicides (e.g.,

Tebuconazole intermediates).
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Parameter Observation

Metabolic Stability

High. The gem-dimethyl group blocks alpha-

oxidation, forcing metabolism to the aromatic

ring (hydroxylation) or O-glucuronidation.

Toxicity Profile

Chlorinated aromatics can induce hepatic

enzyme induction (CYP450). Handle with

standard safety protocols for alkyl-halides and

alcohols.

Environmental
Potential persistence due to steric hindrance

slowing biodegradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b13575314?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13575314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

